Cas no 5303-46-8 (N-(3-chloro-4-methylphenyl)-4-(4-iodophenyl)-1,3-thiazol-2-amine hydrobromide)

• Product Name: N-(3-chloro-4-methylphenyl)-4-(4-iodophenyl)-1,3-thiazol-2-amine hydrobromide
• CAS No: 5303-46-8
• MF: C₁₆H₁₃BrClIN₂S
• MW: 507.614292860031
• CID: 1580195
• PubChem ID: 2839920
• Update Time: 2025-04-21

N-(3-chloro-4-methylphenyl)-4-(4-iodophenyl)-1,3-thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-4-(4-iodophenyl)-1,3-thiazol-2-amine hydrobromide
• DTXSID90385611
• 5303-46-8
• SR-01000512853-1
• SR-01000512853
• N-(3-Chloro-4-methylphenyl)-4-(4-iodophenyl)-1,3-thiazol-2-amine;hydrobromide
• N-(3-Chloro-4-methylphenyl)-4-(4-iodophenyl)-1,3-thiazol-2-amine--hydrogen bromide (1/1)
• AKOS024395475

• Inchi： 1S/C16H12ClIN2S.BrH/c1-10-2-7-13(8-14(10)17)19-16-20-15(9-21-16)11-3-5-12(18)6-4-11;/h2-9H,1H3,(H,19,20);1H
• InChI Key： TXVJBZRRWYNVBD-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1=CSC(=N1)NC1C=CC(C)=C(C=1)Cl.Br

Computed Properties

• Exact Mass: 505.87129
• Monoisotopic Mass: 505.872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Boiling Point: 507.7°C at 760 mmHg
• Flash Point: 260.8°C
• PSA: 24.92